Cas no 1480500-64-8 (methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine)

• Product Name: methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine
• CAS No: 1480500-64-8
• MF: C₇H₁₀N₂OS
• MW: 170.232100009918
• MDL: MFCD30345065
• CID: 5237958
• PubChem ID: 102221935
• Update Time: 2025-05-19

methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine Chemical and Physical Properties

Names and Identifiers

• S,N-Dimethyl-S-(2-pyridyl)sulfoximine
• methyl[methyl(oxo)(pyridin-2-yl)-lambda6-sulfanylidene]amine
• Methanamine, N-(methyloxido-2-pyridinyl-λ4-sulfanylidene)-
• methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine

• MDL： MFCD30345065
• Inchi： 1S/C7H10N2OS/c1-8-11(2,10)7-5-3-4-6-9-7/h3-6H,1-2H3
• InChI Key： OGWYDTGEJIKYEW-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC=CN=1)(=NC)=O

Computed Properties

• Exact Mass: 170.05138412g/mol
• Monoisotopic Mass: 170.05138412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine

Introduction to Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine (CAS No. 1480500-64-8)

Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its unique chemical structure and properties, represents a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical studies. With a CAS number of 1480500-64-8, this molecule has been the subject of extensive investigation due to its potential utility in synthetic chemistry and medicinal chemistry.

The molecular structure of Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a pyridine ring at the 2-position, combined with a sulfanylideneamine moiety, creates a framework that is highly versatile for further chemical modifications. This structural feature allows for the exploration of diverse pharmacophores, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been a growing interest in the development of molecules that can interact with biological targets in novel ways. The pyridine ring in Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine is known to be a privileged scaffold in medicinal chemistry, often found in bioactive compounds due to its ability to form hydrogen bonds and coordinate with metal ions. The sulfanylideneamine group further enhances the compound's potential by providing a site for selective binding and interaction with biological macromolecules.

One of the most compelling aspects of Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine is its potential as a building block for more complex molecules. Researchers have been exploring its utility in constructing heterocyclic compounds, which are known to exhibit a wide range of biological activities. The sulfanylideneamine moiety, in particular, has been shown to enhance the solubility and bioavailability of drug candidates, making it an attractive feature for pharmaceutical applications.

The synthesis of Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine involves multi-step organic transformations that highlight the expertise required in modern synthetic chemistry. The process typically begins with the functionalization of the pyridine ring followed by the introduction of the sulfanylideneamine group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and selectivity in these transformations.

In terms of biological activity, preliminary studies on Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine have shown promising results in vitro. The compound has demonstrated interactions with various biological targets, including enzymes and receptors that are implicated in disease pathways. These interactions suggest that further optimization could lead to the development of novel therapeutics for conditions such as cancer, inflammation, and neurological disorders.

The field of medicinal chemistry is constantly evolving, with new methodologies and technologies being developed to accelerate drug discovery efforts. The use of computational tools for virtual screening and molecular modeling has become increasingly prevalent, allowing researchers to predict the binding affinity and selectivity of compounds like Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine. These tools have significantly reduced the time and cost associated with identifying promising drug candidates, making it possible to explore more complex molecular architectures.

The role of sulfanylideneamine derivatives in medicinal chemistry cannot be overstated. These compounds have shown unique properties that make them valuable tools for studying biological processes and developing new drugs. The ability of sulfanylideneamines to act as ligands for metal ions has opened up new avenues for therapeutic intervention, particularly in areas where metal ion dysregulation is a key factor.

Ongoing research into Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine continues to uncover new possibilities for its application in drug development. Collaborative efforts between synthetic chemists, biochemists, and pharmacologists are essential for translating these findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and innovative approaches, scientists are poised to unlock the full potential of this remarkable compound.

In conclusion, Methylmethyl(oxo)(pyridin-2-yl)-lambda6-sulfanylideneamine (CAS No. 1480500-64-8) represents a significant advancement in the field of chemical and pharmaceutical research. Its unique structure and versatile reactivity make it an invaluable tool for developing novel therapeutic agents. As research progresses, we can expect to see even more exciting applications emerge from this compound and related derivatives.